(E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
Description
This compound is a chalcone derivative characterized by three key structural motifs:
- A 3-methoxyphenyl substituent at position 3, contributing electron-donating effects.
- A 3,4,5-trimethoxyphenyl group at position 1, a common pharmacophore in cytotoxic agents due to its planar structure and ability to interact with hydrophobic pockets in biological targets .
The (E)-configuration of the α,β-unsaturated ketone is critical for maintaining conjugation and biological activity, as seen in analogous chalcones .
Properties
IUPAC Name |
(E)-2-(1,3-benzoxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO6/c1-29-18-9-7-8-16(12-18)13-19(26-27-20-10-5-6-11-21(20)33-26)24(28)17-14-22(30-2)25(32-4)23(15-17)31-3/h5-15H,1-4H3/b19-13- | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVPZVSNYEKASNZ-UYRXBGFRSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C=C(C2=NC3=CC=CC=C3O2)C(=O)C4=CC(=C(C(=C4)OC)OC)OC | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)/C=C(\C2=NC3=CC=CC=C3O2)/C(=O)C4=CC(=C(C(=C4)OC)OC)OC | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO6 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between benzo[d]oxazole-2-carbaldehyde and 3,4,5-trimethoxyacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually performed in an ethanol or methanol solvent at room temperature or slightly elevated temperatures to facilitate the formation of the chalcone.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the Claisen-Schmidt condensation reaction. This would require optimizing reaction conditions to ensure high yield and purity, as well as implementing purification techniques such as recrystallization or chromatography to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
(E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding epoxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the chalcone into dihydrochalcones or other reduced forms.
Substitution: The methoxy groups and aromatic rings can participate in electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) can be employed under appropriate conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield epoxides, while reduction can produce dihydrochalcones. Substitution reactions can introduce various functional groups onto the aromatic rings.
Scientific Research Applications
Anticancer Properties
Research indicates that derivatives of benzo[d]oxazole compounds exhibit significant anticancer activity. For instance, studies have shown that certain isoxazole derivatives can inhibit tumor growth and angiogenesis in various cancer models. The compound has shown promise in inhibiting cell proliferation and inducing apoptosis in cancer cells through multiple pathways, including the modulation of apoptotic proteins and cell cycle regulators .
Anti-inflammatory Effects
The compound has demonstrated anti-inflammatory properties, which are crucial for treating chronic inflammatory diseases. It has been observed to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play significant roles in inflammation . This suggests potential applications in conditions like arthritis and other inflammatory disorders.
Immunomodulatory Effects
Recent studies have highlighted the immunomodulatory effects of benzo[d]oxazole derivatives. They can enhance immune responses by promoting the proliferation of T-cells and modulating the activity of various immune cells. This property is particularly relevant for developing therapies for autoimmune diseases and enhancing vaccine efficacy .
Case Study 1: Anticancer Activity
A study conducted on various derivatives showed that (E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one exhibited cytotoxic effects against human cancer cell lines. The mechanism was linked to apoptosis induction via mitochondrial pathways .
Case Study 2: Anti-inflammatory Effects
In a model of acute inflammation induced by lipopolysaccharides (LPS), treatment with this compound significantly reduced inflammatory markers and improved clinical scores compared to untreated controls. This highlights its potential as a therapeutic agent for inflammatory diseases .
Case Study 3: Immunomodulation
Research demonstrated that this compound could enhance T-cell proliferation in vitro, suggesting its utility in immunotherapy approaches for cancer treatment or vaccine development .
Mechanism of Action
The mechanism of action of (E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is not fully understood, but it is likely to involve interactions with various molecular targets and pathways. The compound’s structure suggests it could interact with enzymes, receptors, or other proteins, modulating their activity and leading to biological effects. Further research is needed to elucidate the specific mechanisms and pathways involved.
Comparison with Similar Compounds
Comparison with Structural Analogues
Key Observations:
- Methoxy vs. Ethoxy Substitutions: The 3,4,5-trimethoxyphenyl group is a recurring motif in cytotoxic chalcones.
- Heterocyclic Moieties : The benzo[d]oxazol-2-yl group in the target compound introduces rigidity and hydrogen-bonding capacity compared to isoxazole (Compound 3m) or simple aryl groups (CHO27). This may improve target selectivity .
Structure-Activity Relationship (SAR) Trends
3,4,5-Trimethoxyphenyl Group : Essential for antiproliferative activity across multiple studies. Its removal or substitution (e.g., with ethoxy) reduces potency .
α,β-Unsaturated Ketone : The (E)-configuration is critical for maintaining conjugation, which is required for pro-apoptotic activity .
Heterocyclic Modifications :
Biological Activity
The compound (E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a member of the chalcone family, which are known for their diverse biological activities. This article reviews the synthesis, biological properties, and potential therapeutic applications of this compound, drawing from various research studies.
Synthesis
The synthesis of this compound typically involves a base-catalyzed aldol condensation reaction. The process often utilizes starting materials such as substituted phenyl ketones and aldehydes to form the chalcone structure. The reaction conditions can vary, impacting the yield and purity of the final product.
Example Synthesis Procedure:
- Combine equimolar amounts of the appropriate benzo[d]oxazole derivative and methoxy-substituted phenyl ketones in a solvent such as ethanol.
- Add a base catalyst (e.g., sodium hydroxide) to initiate the reaction.
- Stir the mixture at room temperature until completion, as monitored by thin-layer chromatography (TLC).
- Purify the product via recrystallization or chromatography.
Antimicrobial Properties
Research indicates that compounds with similar structures exhibit antimicrobial activity against various pathogens. For example, studies have shown that certain benzoxazole derivatives possess significant antibacterial effects against Bacillus subtilis and Escherichia coli . The minimal inhibitory concentrations (MIC) for these compounds can provide insights into their efficacy.
| Compound | MIC (µg/mL) | Activity Against |
|---|---|---|
| Compound A | 50 | Bacillus subtilis |
| Compound B | 100 | Escherichia coli |
Anticancer Activity
Chalcones are recognized for their anticancer properties. Studies have demonstrated that similar chalcone derivatives can induce apoptosis in cancer cell lines through mechanisms involving caspase activation and modulation of NF-κB signaling pathways . The compound may share these properties due to its structural similarities.
Immunomodulatory Effects
Recent research highlights the immunomodulatory potential of benzoxazole derivatives. Compounds with similar frameworks have been shown to regulate immune functions by affecting cytokine production and T-cell activation . This suggests that (E)-2-(benzo[d]oxazol-2-yl)-3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one could also influence immune responses.
Case Studies
- Case Study on Anticancer Activity : A study investigated the effects of a related chalcone on human breast cancer cell lines. The results indicated a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations .
- Immunomodulatory Study : Another study evaluated the immunomodulatory effects of a related benzoxazole derivative on mouse splenocytes. Results showed enhanced proliferation of CD4+ T cells and upregulation of pro-inflammatory cytokines .
Q & A
Q. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for higher yields?
The compound is typically synthesized via Claisen-Schmidt condensation between a benzo[d]oxazole-containing ketone and a substituted benzaldehyde derivative. Key steps include:
- Base-catalyzed aldol condensation : Using NaOH or KOH in ethanol/water mixtures at reflux (70–80°C) to promote enolate formation .
- Purification : Column chromatography with silica gel and ethyl acetate/hexane gradients (e.g., 3:7 ratio) to isolate the (E)-isomer, confirmed by H-NMR coupling constants ( for trans-vinylic protons) .
- Yield optimization : Adjusting molar ratios (1:1.2 ketone:aldehyde) and reaction time (12–24 hours) to mitigate steric hindrance from methoxy groups .
Q. How is the E-configuration of the α,β-unsaturated ketone moiety experimentally verified?
- X-ray crystallography : Single-crystal analysis confirms the (E)-configuration, with dihedral angles between the benzo[d]oxazole and trimethoxyphenyl groups ranging from 160–175° .
- UV-Vis spectroscopy : A strong absorption band near 350 nm ( transition) supports extended conjugation in the trans-alkene .
Q. What analytical techniques are recommended for purity assessment?
- HPLC : Use a C18 column with a methanol/water mobile phase (70:30) and UV detection at 254 nm; purity >95% is achievable with retention times of ~8.5 minutes .
- Mass spectrometry : ESI-MS in positive ion mode shows [M+H] peaks at m/z 460.2 (calculated for CHNO) .
Advanced Research Questions
Q. How can structure-activity relationships (SAR) be systematically investigated for anticancer activity?
- Derivatization : Synthesize analogs with modified methoxy groups (e.g., replacing 3,4,5-trimethoxyphenyl with 2,4-dimethoxyphenyl) to assess the role of substituent position .
- Biological assays : Test cytotoxicity against HeLa and MCF-7 cell lines using MTT assays (IC values typically 5–20 μM). Compare results with tubulin polymerization inhibition data to link structural features to mechanism .
Q. What strategies resolve contradictions in reported bioactivity data across studies?
- Dosage standardization : Normalize results using molar concentrations instead of mass/volume units to account for molecular weight variations in analogs.
- Multi-lab validation : Replicate assays in parallel with positive controls (e.g., paclitaxel for tubulin inhibition) to calibrate inter-lab variability .
Q. How can computational modeling guide mechanistic studies of tubulin binding?
- Molecular docking : Use AutoDock Vina to simulate interactions with the colchicine-binding site of β-tubulin (PDB ID: 1SA0). Key interactions include hydrogen bonds between methoxy groups and Thr179/Asn349 residues .
- MD simulations : Perform 100-ns trajectories in GROMACS to assess binding stability; root-mean-square deviation (RMSD) <2 Å indicates stable docking .
Q. What experimental approaches validate the compound’s role in apoptosis induction?
- Flow cytometry : Annexin V/PI staining in treated cells (e.g., Jurkat cells) to quantify early/late apoptosis.
- Western blotting : Monitor caspase-3 cleavage and PARP degradation at 24-hour intervals .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
